Cas no 1806338-07-7 (4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine)

• Product Name: 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine
• CAS No: 1806338-07-7
• MF: C₆H₂F₄INS
• MW: 323.049866199493
• CID: 4906071
• Update Time: 2025-11-01

4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine

• Inchi： 1S/C6H2F4INS/c7-3-1-5(12-2-4(3)11)13-6(8,9)10/h1-2H
• InChI Key： CXXVWXQAZBJUAB-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1F)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 3.7
• Topological Polar Surface Area: 38.2

Additional information on 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine

Introduction to 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine (CAS No. 1806338-07-7)

4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine (CAS No. 1806338-07-7) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural features and potential applications in drug development. This compound belongs to the pyridine family, which is well-documented for its role in synthesizing biologically active molecules. The presence of multiple functional groups, including a fluorine atom, an iodine atom, and a trifluoromethylthio group, makes this molecule a valuable intermediate in organic synthesis and a promising candidate for further exploration in medicinal chemistry.

The structural composition of 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine is characterized by its pyridine core, which is a six-membered aromatic ring containing nitrogen. This nitrogen atom contributes to the compound's electron-rich nature, making it susceptible to various chemical modifications. The fluorine substituent at the 4-position enhances the compound's lipophilicity and metabolic stability, while the iodine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions. The trifluoromethylthio group at the 2-position introduces both steric hindrance and electronic effects that can influence the compound's biological activity.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine has emerged as a key building block in the synthesis of small-molecule drugs due to its ability to undergo diverse chemical transformations. For instance, palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been widely utilized to introduce additional functional groups at various positions of the pyridine ring. These reactions are particularly valuable in constructing complex molecular architectures that mimic natural products or designed bioactive entities.

One of the most compelling aspects of 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in anticancer therapies. The combination of fluorine and iodine substituents in this compound can be exploited to design molecules that selectively inhibit specific kinases by modulating their binding affinity and catalytic activity. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory effects on various kinases, making them promising candidates for further pharmacological investigation.

Another area where 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine has shown promise is in the development of antiviral agents. The structural features of this compound allow for interactions with viral enzymes or receptors, potentially leading to the discovery of new treatments against viral infections. For example, modifications at the 4-fluoro and 5-iodo positions could be tailored to enhance binding affinity to viral proteases or polymerases, thereby inhibiting viral replication. Additionally, the trifluoromethylthio group can contribute to improving pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine involves multi-step organic transformations that highlight its synthetic utility. A common approach begins with the halogenation of a pyridine precursor followed by selective functionalization at other positions using appropriate reagents. The introduction of the trifluoromethylthio group typically involves nucleophilic substitution or metal-mediated coupling reactions, depending on the desired reaction conditions and substrate compatibility. These synthetic strategies underscore the compound's flexibility as a scaffold for constructing more complex molecules.

In conclusion, 4-Fluoro-5-iodo-2-(trifluoromethylthio)pyridine (CAS No. 1806338-07-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability in drug discovery. Its role as an intermediate in synthesizing biologically active compounds underscores its importance in medicinal research. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in developing next-generation therapeutics targeting various diseases.